1-(1-Benzyl-4-piperidinyl)-4-(2,3-dimethoxybenzoyl)piperazine

• Molecular Formula: C25H33N3O3
• Molecular Weight: 423.5 g/mol
• IUPAC Name: [4-(1-benzylpiperidin-4-yl)piperazin-1-yl]-(2,3-dimethoxyphenyl)methanone
• InChI: InChI=1S/C25H33N3O3/c1-30-23-10-6-9-22(24(23)31-2)25(29)28-17-15-27(16-18-28)21-11-13-26(14-12-21)19-20-7-4-3-5-8-20/h3-10,21H,11-19H2,1-2H3
• InChI Key: IJRZFXBAKOXBOX-UHFFFAOYSA-N
• SMILES: COC1=CC=CC(=C1OC)C(=O)N2CCN(CC2)C3CCN(CC3)CC4=CC=CC=C4

Description

1-(1-Benzyl-4-piperidinyl)-4-(2,3-dimethoxybenzoyl)piperazine, also known as BZP, is a synthetic compound that belongs to the class of piperazine derivatives. BZP has been used as a recreational drug due to its stimulant effects, but it also has potential applications in scientific research.

Mechanism of Action

1-(1-Benzyl-4-piperidinyl)-4-(2,3-dimethoxybenzoyl)piperazine acts as a stimulant by increasing the release of dopamine and serotonin in the brain. It also inhibits the reuptake of these neurotransmitters, leading to prolonged effects. 1-(1-Benzyl-4-piperidinyl)-4-(2,3-dimethoxybenzoyl)piperazine has been shown to have a similar mechanism of action to other stimulants such as amphetamines and cocaine.
Biochemical and Physiological Effects:
1-(1-Benzyl-4-piperidinyl)-4-(2,3-dimethoxybenzoyl)piperazine has been shown to increase heart rate, blood pressure, and body temperature in humans. It also has effects on mood, cognition, and behavior. 1-(1-Benzyl-4-piperidinyl)-4-(2,3-dimethoxybenzoyl)piperazine has been shown to increase feelings of euphoria, energy, and sociability, but it can also cause anxiety, paranoia, and hallucinations at high doses.

Advantages and Limitations for Lab Experiments

1-(1-Benzyl-4-piperidinyl)-4-(2,3-dimethoxybenzoyl)piperazine has advantages as a research tool due to its similar mechanism of action to other stimulants, allowing for comparisons between different drugs. It is also relatively easy to synthesize and has been used in a variety of animal models. However, 1-(1-Benzyl-4-piperidinyl)-4-(2,3-dimethoxybenzoyl)piperazine has limitations such as its potential for abuse and lack of specificity for certain neurotransmitter systems.

Future Directions

For 1-(1-Benzyl-4-piperidinyl)-4-(2,3-dimethoxybenzoyl)piperazine research include studying its effects on specific neurotransmitter systems, such as dopamine and serotonin, and its potential as a treatment for psychiatric disorders such as depression and attention deficit hyperactivity disorder. 1-(1-Benzyl-4-piperidinyl)-4-(2,3-dimethoxybenzoyl)piperazine could also be used as a tool for studying the effects of stimulants on the developing brain and the long-term consequences of stimulant use.

Synthesis Methods

1-(1-Benzyl-4-piperidinyl)-4-(2,3-dimethoxybenzoyl)piperazine can be synthesized through a reaction between piperazine and benzyl chloride, followed by a reaction with 2,3-dimethoxybenzoyl chloride. The resulting compound is then purified through recrystallization.

Scientific Research Applications

1-(1-Benzyl-4-piperidinyl)-4-(2,3-dimethoxybenzoyl)piperazine has been used in scientific research as a tool for studying the central nervous system. It has been shown to have effects on dopamine and serotonin neurotransmission, which are important for regulating mood, motivation, and reward. 1-(1-Benzyl-4-piperidinyl)-4-(2,3-dimethoxybenzoyl)piperazine has also been used to study the effects of stimulants on behavior and cognition.